96-76-4

2,4-Di-tert-butylphenol

In Stock

• CAS RN:
• 96-76-4

• Formula:
• C14H22O

• InChI:
• InChI=1S/C14H22O/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6/h7-9,15H,1-6H3

• InChIKey:
• ICKWICRCANNIBI-UHFFFAOYSA-N

• 2,4-Di-tert-butylphenol is isolated from the dried body of Scolopendra and possess antioxidative activity.
  2, 4-Di-tert-butylphenol, also known as prodox 146 or antioxidant no. 33, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2, 4-Di-tert-butylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2, 4-Di-tert-butylphenol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2, 4-di-tert-butylphenol is primarily located in the membrane (predicted from logP). 2, 4-Di-tert-butylphenol is a potentially toxic compound.
  

Dihydropyrimidine-2,4,5(3H)-trione

In Stock

• CAS RN:
• 496-76-4

• Formula:
• C₄H₄N₂O₃

• InChI:
• InChI=1S/C4H4N2O3/c7-2-1-5-4(9)6-3(2)8/h1H2,(H2,5,6,8,9)

• InChIKey:
• FQXOOGHQVPKHPG-UHFFFAOYSA-N

• 5-hydroxy derivative of the nucleobase Uracil and an isomer of Barbituric Acid. Studies show that it can form stable base pairs with all four bases in a DNA duplex. Used as an oxidative DNA damage biomarker.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  
  

3-Chloro-6-pyrrol-1-yl-pyridazine

In Stock

• CAS RN:
• 5096-76-4

• Formula:
• C8H6ClN3

• InChI:
• InChI=1S/C8H6ClN3/c9-7-3-4-8(11-10-7)12-5-1-2-6-12/h1-6H

• InChIKey:
• LQIVORYEWIDSDK-UHFFFAOYSA-N

• 3-Chloro-6-pyrrol-1-yl-pyridazine is a useful research compound. Its molecular formula is C8H6ClN3 and its molecular weight is 179.6 g/mol. The purity is usually 95%.

2-(4-Bromophenyl)-2-oxoethyl thiocyanate

Usually In Stock

• CAS RN:
• 55796-76-4

• Formula:
• C9H6BrNOS

• InChI:
• InChI=1S/C9H6BrNOS/c10-8-3-1-7(2-4-8)9(12)5-13-6-11/h1-4H,5H2

• InChIKey:
• PIXLLQKMZXDTOU-UHFFFAOYSA-N

• 2-(4-Bromophenyl)-2-oxoethyl thiocyanate is a useful research compound. Its molecular formula is C9H6BrNOS and its molecular weight is 256.12 g/mol. The purity is usually 95%.

1-(3-Methylcyclobutyl)ethanone

In Stock

• CAS RN:
• 89896-76-4

• Formula:
• C7H12O

• InChI:
• InChI=1S/C7H12O/c1-5-3-7(4-5)6(2)8/h5,7H,3-4H2,1-2H3

• InChIKey:
• GSEDIGOXQBKALA-UHFFFAOYSA-N

• 1-(3-Methylcyclobutyl)ethanone is a useful research compound. Its molecular formula is C7H12O and its molecular weight is 112.172. The purity is usually 95%.

8-Hydroxy-2-methylquinoline-7-carbaldehyde

Usually In Stock

• CAS RN:
• 13796-76-4

• Formula:
• C11H9NO2

• InChI:
• InChI=1S/C11H9NO2/c1-7-2-3-8-4-5-9(6-13)11(14)10(8)12-7/h2-6,14H,1H3

• InChIKey:
• SEBSWWFAYYLUHF-UHFFFAOYSA-N

• 8-Hydroxy-2-methylquinoline-7-carbaldehyde, also known as 8-Hydroxy-2-methylquinoline-7-carbaldehyde, is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.

4-Formyl-2,6-dimethylbenzoic acid

In Stock

• CAS RN:
• 306296-76-4

• Formula:
• C10H10O3

• InChI:
• InChI=1S/C10H10O3/c1-6-3-8(5-11)4-7(2)9(6)10(12)13/h3-5H,1-2H3,(H,12,13)

• InChIKey:
• IZLUAIAAIWYAHL-UHFFFAOYSA-N

• 4-Formyl-2,6-dimethylbenzoic acid is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.

3-Butenenitrile, 3-bromo-2-oxo-

• CAS RN:
• 157196-76-4

• Formula:
• C4H2BrNO

• InChI:
• InChI=1S/C4H2BrNO/c1-3(5)4(7)2-6/h1H2

• InChIKey:
• KRXXZODJRBKWFO-UHFFFAOYSA-N

• 3-Butenenitrile, 3-bromo-2-oxo-, also known as 3-Butenenitrile, 3-bromo-2-oxo-, is a useful research compound. Its molecular formula is C4H2BrNO and its molecular weight is 159.97. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-cyano-1-methyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 607696-76-4

• Formula:
• C21H21N3O3S

• InChI:
• InChI=1S/C21H21N3O3S/c1-13-15-4-2-3-5-16(15)17(9-22)21(24-13)28-11-20(25)23-10-14-6-7-18-19(8-14)27-12-26-18/h6-8H,2-5,10-12H2,1H3,(H,23,25)

• InChIKey:
• XODUZAZMRIFTJI-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-cyano-1-methyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

In Stock

• CAS RN:
• 872196-76-4

• Formula:
• C28H25N3O3S

• InChI:
• InChI=1S/C28H25N3O3S/c1-17-12-18(2)14-21(13-17)29-25(32)16-35-28-23-15-20-6-4-5-7-24(20)34-27(23)30-26(31-28)19-8-10-22(33-3)11-9-19/h4-14H,15-16H2,1-3H3,(H,29,32)

• InChIKey:
• RIPAAIRILOYVKB-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H25N3O3S and its molecular weight is 483.59. The purity is usually 95%.

6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine

In Stock

• CAS RN:
• 945896-76-4

• Formula:
• C11H9Cl2N3

• InChI:
• InChI=1S/C11H9Cl2N3/c12-9-3-1-8(2-4-9)6-14-11-5-10(13)15-7-16-11/h1-5,7H,6H2,(H,14,15,16)

• InChIKey:
• GOVZDEXTIMDLQK-UHFFFAOYSA-N

• 6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H9Cl2N3 and its molecular weight is 254.11 g/mol. The purity is usually 95%.

2-Bromo-3-hexyl-5-iodothiophene

In Stock

• CAS RN:
• 160096-76-4

• Formula:
• C10H14BrIS

• InChI:
• InChI=1S/C10H14BrIS/c1-2-3-4-5-6-8-7-9(12)13-10(8)11/h7H,2-6H2,1H3

• InChIKey:
• SDMKEQYHISDGKT-UHFFFAOYSA-N

• 2-Bromo-3-hexyl-5-iodothiophene is a useful research compound. Its molecular formula is C10H14BrIS and its molecular weight is 373.09 g/mol. The purity is usually 95%.

1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-3-methylpiperidine

In Stock

• CAS RN:
• 398996-76-4

• Formula:
• C17H27NO3S

• InChI:
• InChI=1S/C17H27NO3S/c1-12(2)15-10-17(16(21-5)9-14(15)4)22(19,20)18-8-6-7-13(3)11-18/h9-10,12-13H,6-8,11H2,1-5H3

• InChIKey:
• GICSWVIMMBONJL-UHFFFAOYSA-N

• 1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-3-methylpiperidine is a useful research compound. Its molecular formula is C17H27NO3S and its molecular weight is 325.5g/mol. The purity is usually 95%.

Asoprisnil

In Stock

• CAS RN:
• 199396-76-4

• Formula:
• C28H35NO4

• InChI:
• InChI=1S/C28H35NO4/c1-27-15-24(19-6-4-18(5-7-19)16-29-31)26-22-11-9-21(30)14-20(22)8-10-23(26)25(27)12-13-28(27,33-3)17-32-2/h4-7,14,16,23-25,31H,8-13,15,17H2,1-3H3/b29-16+/t23-,24+,25-,27-,28+/m0/s1

• InChIKey:
• GJMNAFGEUJBOCE-MEQIQULJSA-N

• Asoprisnil, also known as J867) is an investigational selective progesterone-receptor modulator developed by Schering and TAP Pharmaceutical Products, tested for treatment of progesterone-sensitive myomata. In 2005, phase-III trials were discontinued due to endometrial changes in patients. Whether asoprisnil will be marketed is uncertain.

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019096-76-4

• Formula:
• C14H11FN4OS

• InChI:
• InChI=1S/C14H11FN4OS/c1-19-12(6-7-16-19)13(20)18-14-17-11(8-21-14)9-2-4-10(15)5-3-9/h2-8H,1H3,(H,17,18,20)

• InChIKey:
• RCONIGFANFAVAW-UHFFFAOYSA-N

• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H11FN4OS and its molecular weight is 302.33 g/mol. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(quinolin-2-yl)methanone

In Stock

• CAS RN:
• 1797096-76-4

• Formula:
• C17H16N2O

• InChI:
• InChI=1S/C17H16N2O/c20-17(19-13-5-3-6-14(19)10-9-13)16-11-8-12-4-1-2-7-15(12)18-16/h1-5,7-8,11,13-14H,6,9-10H2

• InChIKey:
• DOJFMJCPTPNFJP-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(quinolin-2-yl)methanone is a useful research compound. Its molecular formula is C17H16N2O and its molecular weight is 264.328. The purity is usually 95%.

5-Oxaspiro[3.5]nonane-7-carboxylic acid

In Stock

• CAS RN:
• 2248296-76-4

• Formula:
• C9H14O3

• InChI:
• InChI=1S/C9H14O3/c10-8(11)7-2-5-9(12-6-7)3-1-4-9/h7H,1-6H2,(H,10,11)

• InChIKey:
• AJLQZDZMUZAACI-UHFFFAOYSA-N

• 5-Oxaspiro[3.5]nonane-7-carboxylic acid is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.208. The purity is usually 95%.

N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379996-76-4

• Formula:
• C18H25N5S

• InChI:
• InChI=1S/C18H25N5S/c1-2-16-17(19-7-1)21-13-22-18(16)20-12-14-3-8-23(9-4-14)15-5-10-24-11-6-15/h1-2,7,13-15H,3-6,8-12H2,(H,19,20,21,22)

• InChIKey:
• RDXNJQJJHAMUKQ-UHFFFAOYSA-N

• N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H25N5S and its molecular weight is 343.49. The purity is usually 95%.

[(3S,4R)-3-Amino-4-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methanone;dihydrochloride

In Stock

• CAS RN:
• 2418596-76-4

• Formula:
• C18H20Cl3N5O2

• InChI:
• InChI=1S/C18H18ClN5O2.2ClH/c1-23-8-12(7-21-23)14-9-24(10-15(14)20)18(25)16-6-17(26-22-16)11-2-4-13(19)5-3-11;;/h2-8,14-15H,9-10,20H2,1H3;2*1H/t14-,15+;;/m0../s1

• InChIKey:
• DBMGNNKJVLSWFJ-FZMMWMHASA-N

• [(3S,4R)-3-Amino-4-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methanone;dihydrochloride is a useful research compound. Its molecular formula is C18H20Cl3N5O2 and its molecular weight is 444.74. The purity is usually 95%.